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Compound of Interest

Compound Name: Dibenzylamine-d10

Cat. No.: B592465

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Dibenzylamine-d10. Due to the limited availability of experimental data for the deuterated
compound, this guide also includes data for the non-deuterated analog, Dibenzylamine, and
discusses the anticipated effects of deuterium substitution on its physical properties. Detailed
experimental protocols for determining these characteristics are also provided.

Introduction to Dibenzylamine-d10

Dibenzylamine-d10 is the isotopically labeled form of Dibenzylamine where ten hydrogen
atoms on the two phenyl rings have been replaced with deuterium. This substitution is of
significant interest in pharmaceutical research, particularly in studies involving metabolic fate,
reaction mechanisms, and as an internal standard in quantitative analysis. The replacement of
hydrogen with deuterium can influence the physical and chemical properties of a molecule due
to the kinetic isotope effect.

Quantitative Data Presentation

The following table summarizes the available physical data for Dibenzylamine-d10 and its
non-deuterated counterpart. It is important to note that experimentally determined values for
the melting point, boiling point, density, and solubility of Dibenzylamine-d10 are not readily
available in the public domain. The values for the non-deuterated form are provided for
comparison, along with the theoretically expected impact of deuteration.
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Physical Property

Dibenzylamine-d10

Dibenzylamine Expected Impact of

(C14D10HsN) (C14H15N) Deuteration
CAS Number 923282-09-1[1][2] 103-49-1[3][4] N/A
Molecular Formula C14D10HsN[2] C14H1sN[3][4] Increased mass

Increased molecular

Molecular Weight 207.183 g/mol [1][2] 197.28 g/mol [3][5] ]
weight
] ] ) Minor change
Melting Point Data not available -26 °C[3][4][6]
expected
300 °C (with some )
N ) ) - Minor change
Boiling Point Data not available decomposition)[3][6]
expected
[7]
) ) 1.026 g/mL at 25 °C[3] Expected to be slightly
Density Data not available

[41[6] higher

Water Solubility

Data not available

May be slightly

0.05 g/L at 20 °CJ3]
altered[8]

Note on the Impact of Deuteration:

» Molecular Weight: The increase in molecular weight is a direct result of replacing ten protium

atoms (*H) with ten deuterium atoms (2H).

» Density: As density is mass per unit volume and the molecular volume is not expected to

change significantly, the increased mass should result in a slightly higher density for

Dibenzylamine-d10 compared to Dibenzylamine[9].

» Melting and Boiling Points: The substitution of hydrogen with deuterium can lead to subtle

changes in intermolecular forces, which may slightly alter the melting and boiling points.

However, these changes are generally minor.

o Solubility: Deuteration can sometimes lead to a slight increase in the hydrophilicity of a

molecule, which could marginally increase its solubility in water[8].
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Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
characteristics of Dibenzylamine-d10.

Determination of Melting Point

The melting point can be determined using a capillary melting point apparatus.

Procedure:

A small, finely powdered sample of Dibenzylamine-d10 is packed into a capillary tube to a
height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a steady rate of 1-2 °C per minute.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range[10][11][12][13][14].

Determination of Boiling Point

The boiling point can be determined using a micro boiling point or distillation method.

Procedure (Micro Method):

A small volume (a few milliliters) of Dibenzylamine-d10 is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point oil.

The sample is heated until a rapid and continuous stream of bubbles emerges from the
capillary tube.
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e The heat is then removed, and the apparatus is allowed to cool.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point[15][16][17][18].

Determination of Density

The density of liquid Dibenzylamine-d10 can be determined using a pycnometer or a digital
density meter.

Procedure (Pycnometer):

The mass of a clean, dry pycnometer is accurately measured.
e The pycnometer is filled with Dibenzylamine-d10, ensuring no air bubbles are present.
e The mass of the filled pycnometer is measured.

e The volume of the pycnometer is determined by repeating the procedure with a reference
liquid of known density, such as water.

e The density of Dibenzylamine-d10 is calculated by dividing the mass of the sample by its
volume[19][20][21].

Determination of Solubility

The aqueous solubility of Dibenzylamine-d10 can be determined using the shake-flask
method.

Procedure:
e An excess amount of Dibenzylamine-d10 is added to a known volume of water in a flask.

e The flask is sealed and agitated in a constant temperature water bath until equilibrium is
reached (typically 24-48 hours).

e The solution is then filtered to remove the undissolved solid.
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e The concentration of Dibenzylamine-d10 in the saturated solution is determined using a
suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid
Chromatography (HPLC)[22].

Logical Workflow Diagram

The following diagram illustrates the logical workflow for the characterization of the physical
properties of Dibenzylamine-d10.
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Caption: Workflow for Physical Characterization of Dibenzylamine-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 22. Summary: Solubility in deuterated solvents from Edward T. Chainani on 2004-06-14
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 To cite this document: BenchChem. [Technical Guide: Physical Characteristics of
Dibenzylamine-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592465#physical-characteristics-of-dibenzylamine-
d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.ammrl.org/archives/June-2004/0021.html
https://www.ammrl.org/archives/June-2004/0021.html
https://www.benchchem.com/product/b592465#physical-characteristics-of-dibenzylamine-d10
https://www.benchchem.com/product/b592465#physical-characteristics-of-dibenzylamine-d10
https://www.benchchem.com/product/b592465#physical-characteristics-of-dibenzylamine-d10
https://www.benchchem.com/product/b592465#physical-characteristics-of-dibenzylamine-d10
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b592465?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

